Cas no 1260885-52-6 (Ethyl 2-(pyridazin-3-yl)acetate)

• Product Name: Ethyl 2-(pyridazin-3-yl)acetate
• CAS No: 1260885-52-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD16036672
• CID: 1103538
• PubChem ID: 52911166
• Update Time: 2025-11-01

Ethyl 2-(pyridazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazineacetic acid ethyl ester
• ethyl 2-(pyridazin-3-yl)acetate
• SCHEMBL15321755
• ethyl2-(pyridazin-3-yl)acetate
• 3-Pyridazineacetic acid, ethyl ester
• RPYJJNIVMQRNMX-UHFFFAOYSA-N
• P11834
• ethyl pyridazinylacetate
• ethyl 2-pyridazin-3-ylacetate
• Ethyl 2-(3-Pyridazinyl)acetate
• AKOS025289986
• AMY35236
• DA-23240
• DTXSID30990960
• AS-51068
• CS-0049523
• 1260885-52-6
• SB40701
• SY100474
• MFCD16036672
• Ethyl (pyridazin-3-yl)acetate
• Ethyl 2-(pyridazin-3-yl)acetate

• MDL： MFCD16036672
• Inchi： 1S/C8H10N2O2/c1-2-12-8(11)6-7-4-3-5-9-10-7/h3-5H,2,6H2,1H3
• InChI Key： RPYJJNIVMQRNMX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Ethyl 2-(pyridazin-3-yl)acetate

Ethyl 2-(pyridazin-3-yl)acetate (CAS No: 1260885-52-6) in Modern Chemical and Pharmaceutical Research

Ethyl 2-(pyridazin-3-yl)acetate, identified by the Chemical Abstracts Service Number (CAS No) 1260885-52-6, is a significant compound in the realm of chemical and pharmaceutical research. This ester derivative of pyridazine has garnered attention due to its versatile applications in synthetic chemistry and potential pharmacological properties. The molecular structure, characterized by a pyridazine ring linked to an acetic acid ethyl ester moiety, provides a unique scaffold that has been explored in various scientific studies.

The pyridazine core is a heterocyclic aromatic compound known for its stability and reactivity, making it a valuable building block in medicinal chemistry. Ethyl 2-(pyridazin-3-yl)acetate leverages these properties, offering researchers a platform for developing novel molecules. Recent studies have highlighted its role in the synthesis of agrochemicals and pharmaceutical intermediates, underscoring its importance in industrial applications.

In the context of pharmaceutical research, Ethyl 2-(pyridazin-3-yl)acetate has been investigated for its potential biological activities. The pyridazine moiety is known to exhibit various pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. Researchers have synthesized derivatives of this compound to explore new therapeutic avenues. For instance, modifications of the ethyl ester group have led to the development of compounds with enhanced bioavailability and target specificity.

One of the most compelling aspects of Ethyl 2-(pyridazin-3-yl)acetate is its utility in combinatorial chemistry and high-throughput screening (HTS) protocols. Its structural flexibility allows for rapid diversification of molecular libraries, facilitating the discovery of lead compounds for drug development. Several academic and industrial laboratories have reported successful applications of this compound in screening campaigns aimed at identifying novel bioactive molecules.

The synthesis of Ethyl 2-(pyridazin-3-yl)acetate typically involves condensation reactions between pyridazine derivatives and ethyl acetoacetate under controlled conditions. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more accessible for large-scale production. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The pharmacokinetic profile of Ethyl 2-(pyridazin-3-yl)acetate has also been a subject of interest. Studies indicate that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, preliminary toxicology studies suggest that it is well-tolerated at moderate doses, although further research is needed to fully characterize its safety profile.

In conclusion, Ethyl 2-(pyridazin-3-yl)acetate (CAS No: 1260885-52-6) represents a promising compound in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery programs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.